Cas no 97830-94-9 (3,20-Disemicarbazone-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione)

• Product name: 3,20-Disemicarbazone-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione
• CAS No: 97830-94-9
• MF: C₂₁H₂₆O₅
• MW: 358.428146839142
• CID: 4557779

3,20-Disemicarbazone-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• Prednisone Impurity 9
• 3,20-Disemicarbazone-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione
• Prednisone Impurity 9 (Mixture of Z and EIsomers)
• Pregna-1,4-diene-3,20-dione, 11,17,21-trihydroxy-, 3,20-bis[(aminocarbonyl)hydrazone], (11β)-

• Inchi： 1S/C21H26O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-15,18,22,26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,18+,19-,20-,21-/m0/s1
• InChI Key： XOFYZVNMUHMLCC-ZPOLXVRWSA-N
• SMILES： C1[C@@]2(C)C(CC[C@]3([H])[C@]2([H])C(=O)C[C@@]2(C)[C@@]3([H])CC[C@]2(O)C(CO)=O)=CC(=O)C=1

Additional information on 3,20-Disemicarbazone-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione

Comprehensive Overview of 3,20-Disemicarbazone-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione (CAS No. 97830-94-9)

3,20-Disemicarbazone-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione (CAS No. 97830-94-9) is a synthetic steroid derivative with significant pharmacological interest. This compound belongs to the class of pregnadiene derivatives, which are widely studied for their potential therapeutic applications. The unique structural features of this molecule, including the disemicarbazone moiety and the trihydroxy groups, contribute to its biological activity and stability. Researchers and pharmaceutical developers are increasingly focusing on this compound due to its potential in modulating glucocorticoid and mineralocorticoid pathways.

The chemical name 3,20-Disemicarbazone-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione reflects its complex structure, which includes multiple functional groups. The 11β,17,21-trihydroxy configuration is particularly noteworthy, as it is a hallmark of many bioactive steroids. The disemicarbazone groups at positions 3 and 20 enhance the compound's stability and may influence its receptor-binding affinity. This makes it a valuable candidate for further research in endocrinology and immunology.

In recent years, there has been growing interest in steroid derivatives like 3,20-Disemicarbazone-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione due to their potential applications in treating inflammatory and autoimmune conditions. Searches for terms such as "steroid anti-inflammatory agents" and "glucocorticoid receptor modulators" have surged, reflecting the demand for novel therapeutics. This compound's unique structure positions it as a promising subject for studies aimed at developing next-generation anti-inflammatory drugs with fewer side effects.

The synthesis and characterization of 3,20-Disemicarbazone-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione require advanced organic chemistry techniques. Researchers often employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm its purity and structural integrity. The CAS No. 97830-94-9 serves as a critical identifier for this compound in scientific literature and regulatory databases, ensuring accurate communication among researchers and regulatory bodies.

Another area of interest is the compound's potential role in metabolic disorders. With the rise in global health concerns such as diabetes and obesity, scientists are exploring how steroid derivatives can influence metabolic pathways. The 11β,17,21-trihydroxy groups in this compound may interact with enzymes involved in glucose metabolism, making it a candidate for preclinical studies. This aligns with the increasing number of searches for "steroids and metabolism" and "new diabetes treatments."

From a pharmaceutical development perspective, 3,20-Disemicarbazone-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione presents both opportunities and challenges. Its complex structure demands precise synthesis protocols, but its potential therapeutic benefits justify the effort. The compound's disemicarbazone groups, for instance, could be modified to enhance bioavailability or target specificity, a strategy often explored in drug design. Such innovations are frequently searched under terms like "steroid drug delivery" and "pharmacokinetics of synthetic steroids."

In conclusion, 3,20-Disemicarbazone-11β,17,21-trihydroxy-pregna-1,4-diene-3,20-dione (CAS No. 97830-94-9) is a compound of significant scientific and medical interest. Its structural complexity and potential applications in inflammation, metabolism, and endocrinology make it a focal point for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapies addressing some of today's most pressing health challenges.